N-Methoxy-2-(4-methoxyphenyl)-N-methylacetamide

• IUPAC Name: N-methoxy-2-(4-methoxyphenyl)-N-methylacetamide
• InChI: InChI=1S/C11H15NO3/c1-12(15-3)11(13)8-9-4-6-10(14-2)7-5-9/h4-7H,8H2,1-3H3
• InChI Key: XWQPEGPTJMQQCZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CC1=CC=C(C=C1)OC)OC
• Molecular Formula: C11H15NO3
• DSSTOX Substance ID: DTXSID10626199
• Molecular Weight: 209.24 g/mol
• CAS No.: 267884-96-8

Description

N-Methoxy-2-(4-methoxyphenyl)-N-methylacetamide is a useful research compound. Its molecular formula is C11H15NO3 and its molecular weight is 209.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antitumor Properties

N-Methoxy-2-(4-methoxyphenyl)-N-methylacetamide and its analogs have been investigated for their potential as antitumor agents. Research by Dong et al. (2010) revealed that certain analogs, including N-methoxy-N-methylacetamide, showed promising cell growth inhibitory activity in a range of tumor cell lines, highlighting their potential in cancer treatment (Dong et al., 2010).

Chemical Synthesis and Reactivity

The compound has been utilized in various chemical synthesis processes. For example, a study by Manjunath et al. (2006) developed a new reagent for synthesizing the α,β-unsaturated N-methoxy-N-methyl-amide structure, starting from 2-chloro-N-methoxy-N-methylacetamide (Manjunath, Sane, & Aidhen, 2006).

Antifungal Bioactivity

Research into the antifungal properties of various derivatives of this compound has been conducted. Li and Yang (2009) synthesized derivatives showing potent antifungal activities against several pathogenic fungi, indicating potential applications in agriculture or medicine (Li & Yang, 2009).

Inclusion Compounds and Crystal Structures

The formation of inclusion compounds with N-methylacetamide and its structural analysis has been studied. Sayed, Jacobs, and Taljaard (2015) reported on the crystal structures of N-methylacetamide with a xanthenol host, highlighting the compound's relevance in structural chemistry (Sayed, Jacobs, & Taljaard, 2015).

Miscellaneous Applications

• Gao, Wang, and Zheng (2016) explored the synthesis of carbon-11-labeled derivatives for potential use in PET tracers for medical imaging (Gao, Wang, & Zheng, 2016).
• Victor and Hazra (2002) studied the physical properties of binary mixtures involving N-methylacetamide, providing insights relevant to material science and engineering (Victor & Hazra, 2002).

Synthesis routes and methods

Procedure details

To a solution of 4-methoxyphenylacetic acid (3.3 g, 20 mmole) in dry DMF (75 mL) was added N-methoxy-N-methylamine hydrochloride (1.95 g, 20 mmole), Et3N (3.1 mL, 22 mmole), HOBt H2O (1.95 g, 22 mmole), and EDC (2.7 g, 22 mmole). The solution was stirred at RT overnight, then was concentrated in vacuum. The residue was taken up in 5% Na2CO3 solution (10 mL) and extracted with CH2Cl2 (3×20 mL). The combined organic layers were dried over MgSO4, filtered and concentrated. The residue was chromatographed on silica gel (3% MeOH/CH2Cl2) to give the title compound (1.54 g, 37%) as white solid: MS (ES) m/e 210 (M+H)+.